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Compound of Interest

Compound Name: 2,4-Dinitrophenylhydrazine

cat. No.: B122626

An In-depth Technical Guide to Brady's Reagent: Composition, Preparation, and Application

Introduction

Brady's reagent, a solution of 2,4-dinitrophenylhydrazine (DNPH), is a cornerstone of
classical organic analysis, providing a reliable method for the qualitative and quantitative
identification of aldehydes and ketones. The reaction of Brady's reagent with a carbonyl
compound yields a characteristic colored precipitate, a 2,4-dinitrophenylhydrazone, whose
distinct melting point serves as a key identifier for the original carbonyl compound.[1][2] This
guide provides a comprehensive overview of the composition, synthesis, and preparation of
Brady's reagent, along with detailed experimental protocols and data for researchers,
scientists, and professionals in drug development.

Composition of Brady's Reagent

Brady's reagent is a solution of 2,4-dinitrophenylhydrazine (DNPH) dissolved in an alcohol,
typically methanol or ethanol, and acidified with a strong acid, such as concentrated sulfuric
acid or phosphoric acid.[3][4][5][6] The acidic medium is crucial for catalyzing the reaction with
carbonyl compounds.

Synthesis and Preparation

The preparation of Brady's reagent is a two-stage process: first, the synthesis of the solid 2,4-
dinitrophenylhydrazine, and second, the preparation of the reagent solution.

Synthesis of 2,4-Dinitrophenylhydrazine (DNPH)
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The most common laboratory synthesis of DNPH involves the reaction of hydrazine with 2,4-
dinitrochlorobenzene.[1] The two electron-withdrawing nitro groups on the benzene ring
activate the chlorine atom for nucleophilic aromatic substitution.

Reactants

2,4-Dinitrochlorobenzene

Process

Nucleophilic Aromatic Substitution

Products

Hydrochloric Acid

Click to download full resolution via product page
Caption: Synthesis of 2,4-Dinitrophenylhydrazine.
This protocol is adapted from established organic synthesis procedures.[7]

e Preparation of Hydrazine Solution: In a beaker, suspend 35 g (0.27 mole) of hydrazine
sulfate in 125 mL of hot water. While stirring, add 85 g (0.87 mole) of potassium acetate. Boll
the mixture for five minutes, then cool to approximately 70°C. Add 75 mL of alcohol, filter the
solid potassium sulfate with suction, and wash the solid with 75 mL of hot alcohol. The

combined filtrate contains the free hydrazine base.

o Reaction: In a 1-liter flask equipped with a stirrer and reflux condenser, dissolve 50.5 g (0.25
mole) of 2,4-dinitrochlorobenzene in 250 mL of alcohol. Add the prepared hydrazine solution
to the flask.
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o Reflux: Heat the mixture to reflux with stirring for one hour. The product, 2,4-
dinitrophenylhydrazine, will begin to separate as a reddish-orange solid within the first ten
minutes.

« |solation and Purification: After the reflux period, cool the mixture thoroughly in an ice bath.
Filter the crystalline product using suction filtration. Wash the collected solid first with 50 mL
of warm (60°C) alcohol to remove any unreacted 2,4-dinitrochlorobenzene, and then with 50
mL of hot water.

e Drying: Dry the purified product. The resulting 2,4-dinitrophenylhydrazine should have a
melting point of 190-192°C (with decomposition).

Molar Mass ( g/mol

Reactant/Product Quantity Moles
2,4-

o 202.55 5059 0.25
Dinitrochlorobenzene
Hydrazine Sulfate 130.12 35¢g 0.27
Potassium Acetate 98.14 85¢ 0.87

Expected Yield of

198.14 40-42 81-85%)[7
DNPH g ( 7]

Preparation of Brady's Reagent (The Solution)

There are several formulations for Brady's reagent. The choice of acid and solvent can be
adapted based on safety considerations and experimental requirements.

Place 0.25 g of 2,4-dinitrophenylhydrazine in a flask.

Add 5 mL of methanol and mix.

Cautiously and slowly, add 0.5 mL of concentrated sulfuric acid while stirring.

If the solution is not clear, filter it before use.

This method is recommended as it avoids the use of concentrated sulfuric acid.[8]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b122626?utm_src=pdf-body
https://www.benchchem.com/product/b122626?utm_src=pdf-body
https://www.benchchem.com/product/b122626?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV2P0228
https://www.benchchem.com/product/b122626?utm_src=pdf-body
https://ttu-ir.tdl.org/server/api/core/bitstreams/06725efc-33fb-4fe5-bd6b-60cdb4aed0ee/content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In a beaker, add 0.5 g of 2,4-dinitrophenylhydrazine to approximately 12-13 mL of 85%
phosphoric(V) acid.

Stir the mixture for 10-15 minutes until the solid has completely dissolved.

Once dissolved, add ethanol to make up a total volume of 25 mL.

Stir to ensure the solution is homogeneous.

Method 2 (Phosphoric

Component Method 1 (Sulfuric Acid) )
Acid)
2,4-Dinitrophenylhydrazine 0.25¢g 05¢
Alcohol 5 mL Methanol Ethanol to 25 mL
Acid 0.5 mL Conc. H2SOa ~12-13 mL 85% H3POa4

Application in Carbonyl Compound Analysis

Brady's reagent is used to confirm the presence of a carbonyl group in aldehydes and ketones
and to identify the specific compound through the melting point of its derivative.

Qualitative Identification Workflow (Brady's Test)
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Identification Workflow

Dissolve unknown carbonyl
in methanol/ethanol

Add Brady's Reagent

Precipitate Forms?

Yes No

Positive Test:
Yellow/Orange/Red Precipitate

Negative Test:

No Carbonyl

Isolate precipitate
(Vacuum Filtration)

Purify by Recrystallization
(e.g., from ethanol)

Determine Melting Point
of purified crystals

Compare with literature values

to identify carbonyl compound
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Reaction Mechanism

Carbonyl + H*
(Acid Catalyst)
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(-NH2 group)

Tetrahedral Intermediate

Proton Transfer

Intermediate with -OH2"
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Elimination of H20

2,4-Dinitrophenylhydrazone
+ H™* (Catalyst Regenerated)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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